3-chloro-N-[(E)-2,3-dihydro-1,4-benzodioxin-6-ylmethylideneamino]-4-methylaniline

• Molecular Formula: C16H15ClN2O2
• Molecular Weight: 302.75 g/mol
• IUPAC Name: 3-chloro-N-[(E)-2,3-dihydro-1,4-benzodioxin-6-ylmethylideneamino]-4-methylaniline
• InChI: InChI=1S/C16H15ClN2O2/c1-11-2-4-13(9-14(11)17)19-18-10-12-3-5-15-16(8-12)21-7-6-20-15/h2-5,8-10,19H,6-7H2,1H3/b18-10+
• InChI Key: AOLNBLUKJHZASN-VCHYOVAHSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N/N=C/C2=CC3=C(C=C2)OCCO3)Cl
• SMILES: CC1=C(C=C(C=C1)NN=CC2=CC3=C(C=C2)OCCO3)Cl

Description

3-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethylideneamino)-4-methylaniline is a benzodioxine.

Scientific Research Applications

Antibacterial and Antifungal Agents

One significant application of compounds structurally related to 3-chloro-N-[(E)-2,3-dihydro-1,4-benzodioxin-6-ylmethylideneamino]-4-methylaniline is in the field of antimicrobial and antifungal agents. Research by Abbasi et al. (2020) and Abbasi et al. (2017) demonstrates the synthesis of compounds with the 2,3-dihydro-1,4-benzodioxin-6-yl moiety, exhibiting promising antibacterial and antifungal activities. These compounds could potentially serve as therapeutic agents for bacterial and fungal infections (Abbasi et al., 2020) (Abbasi et al., 2017).

Antitumor Activity

Another application is in the synthesis of compounds for antitumor activity. Sławiński et al. (2004) synthesized derivatives containing the N′-Arylidene moiety, showing potential in vitro antitumor activities against human tumor cell lines. This highlights the possibility of developing new anticancer drugs based on this chemical structure (Sławiński et al., 2004).

Anti-Inflammatory Agents

Research on compounds related to 3-chloro-N-[(E)-2,3-dihydro-1,4-benzodioxin-6-ylmethylideneamino]-4-methylaniline also extends to anti-inflammatory applications. Vazquez et al. (1997) synthesized derivatives with anti-inflammatory properties, indicating potential for treatment in inflammatory conditions (Vazquez et al., 1997).

Cytotoxicity Studies

Additionally, studies on the cytotoxicity of related compounds are crucial for evaluating their safety profile. Abbasi et al. (2020) conducted cytotoxicity checks on synthesized molecules, providing valuable data for the safe application of these compounds in therapeutic settings (Abbasi et al., 2020).

Biofilm Inhibition

The synthesized compounds also exhibit biofilm inhibitory action against bacterial strains such as Escherichia coli and Bacillus subtilis, as researched by Abbasi et al. (2020). This suggests potential applications in preventing bacterial colonization and biofilm formation, which is crucial in healthcare settings (Abbasi et al., 2020).